Cas no 178931-63-0 (5,5''-Bis(trimethylstannyl)-2,2':5',2''-terthiophene)

• Product Name: 5,5''-Bis(trimethylstannyl)-2,2':5',2''-terthiophene
• CAS No: 178931-63-0
• MF: C₁₈H₂₄S₃Sn₂
• MW: 573.998159408569
• MDL: MFCD30489177
• CID: 1366742
• PubChem ID: 354335314
• Update Time: 2025-06-08

5,5''-Bis(trimethylstannyl)-2,2':5',2''-terthiophene Chemical and Physical Properties

Names and Identifiers

• trimethyl-[5-[5-(5-trimethylstannylthiophen-2-yl)thiophen-2-yl]thiophen-2-yl]stannane
• [2,2':5',2''-Terthiophene]-5,5''-Diylbis[Trimethylstannane]
• 5,5''-Bis(trimethylstannyl)-2,2':5',2''-terthiophene
• PM198
• 2,5-Bis[(5-trimethylstannyl)-2-thienyl]thiophene
• 2,2':5',2''terthiophene-5,5''bis-(trimethylstannane)
• 5',2''-Terthiophene]-5,5''-diylbis[triMethylstannane]
• Stannane, [2,2':5',2''-terthiophene]-5,5''-diylbis[trimethyl-
• FIKQPMKITUNTEK-UHFFFAOYSA-N
• B5690
• ([1~2~,2~2~:2~5~,3~2~-Terthiophene]-1~5~,3~5~-diyl)bis(trimethylstannane)
• DB-225316
• Stannane, 1,1'-[2,2':5',2''-terthiophene]-5,5''-diylbis[1,1,1-trimethyl-
• MFCD30489177
• DTXSID70778123
• 178931-63-0
• ZB0822
• CS-0378099
• trimethyl({5-[5'-(trimethylstannyl)-[2,2'-bithiophen]-5-yl]thiophen-2-yl})stannane

• MDL： MFCD30489177
• Inchi： 1S/C12H6S3.6CH3.2Sn/c1-3-9(13-7-1)11-5-6-12(15-11)10-4-2-8-14-10;;;;;;;;/h1-6H;6*1H3;;
• InChI Key： FIKQPMKITUNTEK-UHFFFAOYSA-N
• SMILES： [Sn](C)(C)(C)C1=CC=C(C2=CC=C(C3=CC=C(S3)[Sn](C)(C)C)S2)S1

Computed Properties

• Exact Mass: 581.95500
• Monoisotopic Mass: 575.90842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7

Experimental Properties

• Color/Form: No data available
• Melting Point: 120.0 to 124.0 deg-C
• Boiling Point: 499.8±55.0 °C at 760 mmHg
• Flash Point: 256.1±31.5 °C
• Solubility: Insuluble (3.9E-5 g/L) (25 ºC),
• PSA: 28.24000
• LogP: 5.54390
• Vapor Pressure: No data available

5,5''-Bis(trimethylstannyl)-2,2':5',2''-terthiophene Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H300+H310+H330-H410
• Warning Statement： P260-P262-P264-P270-P271-P273-P280-P284-P301+P310+P330-P302+P352+P310+P361+P364-P304+P340+P310-P391-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3146 6.1/PG I
• Safety Instruction： H303+H313+H333
• HazardClass：6.1
• PackingGroup：I
• Storage Condition：0-10°C

Additional information on 5,5''-Bis(trimethylstannyl)-2,2':5',2''-terthiophene

Recent Advances in the Application of 5,5''-Bis(trimethylstannyl)-2,2':5',2''-terthiophene (CAS: 178931-63-0) in Chemical Biology and Pharmaceutical Research

The compound 5,5''-Bis(trimethylstannyl)-2,2':5',2''-terthiophene (CAS: 178931-63-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This research brief aims to summarize the latest findings and advancements related to this compound, focusing on its synthesis, characterization, and potential therapeutic applications.

Recent studies have highlighted the role of 5,5''-Bis(trimethylstannyl)-2,2':5',2''-terthiophene as a key intermediate in the synthesis of conjugated oligomers and polymers. These materials exhibit exceptional electronic properties, making them suitable for applications in organic electronics, such as organic photovoltaics (OPVs) and field-effect transistors (OFETs). The presence of trimethylstannyl groups in the compound facilitates efficient cross-coupling reactions, enabling the construction of complex molecular architectures with tailored functionalities.

In the context of pharmaceutical research, 5,5''-Bis(trimethylstannyl)-2,2':5',2''-terthiophene has been explored for its potential as a bioactive scaffold. Preliminary investigations suggest that derivatives of this compound may exhibit antimicrobial and anticancer properties. For instance, a recent study demonstrated that modified terthiophene derivatives could inhibit the growth of certain bacterial strains by disrupting cell membrane integrity. These findings open new avenues for the development of novel antimicrobial agents.

Another area of interest is the use of 5,5''-Bis(trimethylstannyl)-2,2':5',2''-terthiophene in drug delivery systems. Researchers have successfully incorporated this compound into nanoparticle formulations to enhance the solubility and bioavailability of poorly water-soluble drugs. The π-conjugated system of the terthiophene backbone allows for efficient loading and controlled release of therapeutic agents, making it a promising candidate for targeted drug delivery applications.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 5,5''-Bis(trimethylstannyl)-2,2':5',2''-terthiophene. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce the formation of by-products. Additionally, the toxicity profile of this compound and its derivatives requires further investigation to ensure their safe use in biomedical applications.

In conclusion, 5,5''-Bis(trimethylstannyl)-2,2':5',2''-terthiophene (CAS: 178931-63-0) represents a versatile and promising compound with wide-ranging applications in chemical biology and pharmaceutical research. Ongoing studies are expected to uncover additional functionalities and therapeutic potentials, further solidifying its importance in these fields.